Cas no 673475-75-7 (3-Amino-4-cyclopentyl-1H-pyrazole)

• Product Name: 3-Amino-4-cyclopentyl-1H-pyrazole
• CAS No: 673475-75-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 68589
• PubChem ID: 23569309
• Update Time: 2025-04-18

3-Amino-4-cyclopentyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentyl-1H-pyrazol-3-amine
• 4-cyclopentyl-1H-pyrazol-5-amine
• A867286
• 3-AMINO-4-CYCLOPENTYL-1H-PYRAZOLE
• DTXSID70635005
• 673475-75-7
• FT-0709725
• 1H-Pyrazol-3-amine,4-cyclopentyl-(9CI)
• SCHEMBL13901158
• DB-073869
• 3-Amino-4-cyclopentyl-1H-pyrazole

• MDL： MFCD13190432
• Inchi： 1S/C8H13N3/c9-8-7(5-10-11-8)6-3-1-2-4-6/h5-6H,1-4H2,(H3,9,10,11)
• InChI Key： GVDCPYPHLFSPOC-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)C1CCCC1)N

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.193